Cas no 1568181-23-6 ((3S)-3-Amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1568181-23-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5703983
• PubChem ID: 83089378
• Update Time: 2023-10-17

(3S)-3-Amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1568181-23-6
• AKOS021410663
• EN300-1286147
• (3S)-3-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoicacid
• (3S)-3-amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• 1H-Pyrazole-4-propanoic acid, β-amino-1,3-dimethyl-, (βS)-
• (3S)-3-Amino-3-(1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C8H13N3O2/c1-5-6(4-11(2)10-5)7(9)3-8(12)13/h4,7H,3,9H2,1-2H3,(H,12,13)/t7-/m0/s1
• InChI Key： ZETOVOLYLCXLND-ZETCQYMHSA-N
• SMILES： OC(C[C@@H](C1=CN(C)N=C1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 356.4±42.0 °C(Predicted)
• pka: 3.39±0.12(Predicted)